hepoxilin A3

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• IUPAC Name: (5Z,9E)-8-hydroxy-10-[(2S,3S)-3-[(Z)-oct-2-enyl]oxiran-2-yl]deca-5,9-dienoic acid
• InChI: InChI=1S/C20H32O4/c1-2-3-4-5-6-10-13-18-19(24-18)16-15-17(21)12-9-7-8-11-14-20(22)23/h6-7,9-10,15-19,21H,2-5,8,11-14H2,1H3,(H,22,23)/b9-7-,10-6-,16-15+/t17?,18-,19-/m0/s1
• InChI Key: SGTUOBURCVMACZ-SEVPPISGSA-N
• Isomeric SMILES: CCCCC/C=C\C[C@H]1[C@@H](O1)/C=C/C(C/C=C\CCCC(=O)O)O
• SMILES: CCCCCC=CCC1C(O1)C=CC(CC=CCCCC(=O)O)O
• synonyms: 8-EH-2; 8-hydroxy-11,12-epoxyeicosa-5,9,14-trienoic acid; hepoxilin A; hepoxilin A3; hexophilin A3; HXA3 cpd

Description

Hepoxilin A3 is a hepoxilin having (5Z,9E,14Z) double bond stereochemistry, an 8-hydroxy substituent and an 11S,12S-epoxy group. It has a role as a rat metabolite and a human xenobiotic metabolite. It is a hepoxilin, an epoxy fatty acid, a long-chain fatty acid and a hydroxy polyunsaturated fatty acid. It derives from a (5Z,9E,14Z)-icosa-5,9,14-trienoic acid. It is a conjugate acid of a this compound(1-).

Scientific Research Applications

Hepoxilin A3 Synthesis and Biological Activities

• This compound (HXA3) is a biologically relevant eicosanoid formed through the 12-lipoxygenase pathway of arachidonic acid metabolism. The synthesis of HXA3 involves various cell types and tissues. It has been demonstrated that naturally occurring 12S-lipoxygenases exhibit an intrinsic HXA3 synthase activity (Nigam et al., 2004); (Nigam & Zafiriou, 2005).

This compound in Inflammation and Infection

• HXA3 plays a crucial role in mucosal inflammation, particularly in response to bacterial infections. It is known to facilitate neutrophil migration, significantly impacting inflammatory responses at mucosal surfaces (Patel & Webley, 2018); (McCormick, 2007).

This compound in Neuronal Regeneration

• HXA3 has been found to enhance nerve growth factor-dependent neurite regeneration post-axotomy in rat superior cervical ganglion neurons, suggesting a potential role in neuronal repair and regeneration processes (Amer et al., 2003).

This compound in Epidermal Function

• HXA3 is implicated in the formation of the water-impermeable barrier of the outer epidermis. Its production in the epidermis suggests a role in skin barrier function and potentially in conditions like ichthyosis (Brash et al., 2007).

Therapeutic Applications of this compound Analogues

• Stable analogues of HXA3 have been explored for therapeutic uses, such as anti-inflammatory, anti-thrombotic, anti-cancer, and anti-diabetic agents. These studies highlight the potential of hepoxilin-based drugs in treating a range of diseases (Pace-Asciak, 2009).

This compound in Lung Diseases

• HXA3 has been identified as a key driver in neutrophil migration in models of acute P. aeruginosa infection, suggesting its significant role in pulmonary diseases including cystic fibrosis and acute bacterial pneumonia (Pazos & Hurley, 2013).